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Compound of Interest

Compound Name: 3-(Bromomethyl)nonane

Cat. No.: B15311832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
(Bromomethyl)nonane. Given the absence of a specific Safety Data Sheet (SDS) for this

compound, the following procedures are based on data from structurally similar brominated

alkanes, such as 3-(Bromomethyl)pentane and 4-(Bromomethyl)nonane. It is imperative to

handle this chemical with caution and to consult with a certified waste disposal provider for

specific guidance.

I. Health and Safety Information
3-(Bromomethyl)nonane is anticipated to be a flammable liquid that can cause skin, eye, and

respiratory irritation. The toxicological properties of this specific compound have not been fully

investigated, warranting a cautious approach.

First Aid Measures:

Ingestion: If swallowed, do NOT induce vomiting. Immediately call a poison control center or

physician. If the individual is conscious and alert, rinse their mouth with water.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops,

provide artificial respiration or oxygen and seek immediate medical attention.
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Skin Contact: Remove all contaminated clothing and shoes. Immediately flush the skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops

or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally. Remove contact lenses if present and

easy to do so. Seek immediate medical attention.

II. Quantitative Data Summary
The following table summarizes the known physical and chemical properties of structurally

similar compounds. This data should be used as a general guideline for handling 3-
(Bromomethyl)nonane.

Property
Value (for related
compounds)

Source

Molecular Formula C10H21Br [1][2]

Molecular Weight 221.18 g/mol [1]

Appearance
Expected to be a clear,

colorless liquid
[3]

Boiling Point
140 - 145 °C (for 3-

(Bromomethyl)pentane)
[3]

Solubility in Water
Insoluble (for 3-

(Bromomethyl)pentane)
[3]

III. Experimental Protocols: Spill and Leak
Procedures
In the event of a spill or leak, immediate action is crucial to prevent exposure and

environmental contamination.

Small Spills:
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Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any

equipment that could create a spark.

Ventilate the Area: Ensure adequate ventilation to disperse vapors.

Absorb the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to

contain and absorb the spilled chemical.

Collect Waste: Carefully scoop the absorbed material into a suitable, labeled, and sealable

container for disposal.

Clean the Area: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.

Large Spills:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Containment: If it can be done without risk, attempt to stop the leak. Create a dike around

the spill using inert materials to prevent it from spreading.

Professional Assistance: Contact your institution's environmental health and safety (EHS)

department or a hazardous waste management company for assistance.

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
(Bromomethyl)nonane.
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Waste Identification and Segregation

Containerization and Labeling

Storage and Disposal

Identify 3-(Bromomethyl)nonane Waste

Segregate from other chemical waste streams

Use a dedicated, properly sealed container

Label container with:
- Chemical Name: 3-(Bromomethyl)nonane

- Hazard Symbols (Flammable, Irritant)
- Accumulation Start Date

Store in a cool, dry, well-ventilated area

Away from incompatible materials (e.g., strong oxidizing agents)

Contact Certified Waste Disposal Company for pickup and disposal

Maintain disposal records

Click to download full resolution via product page

Disposal workflow for 3-(Bromomethyl)nonane.

V. Disposal Plan
The primary method for the disposal of 3-(Bromomethyl)nonane is through a licensed and

certified hazardous waste disposal company.

Step-by-Step Disposal Procedure:

Waste Collection: Collect waste 3-(Bromomethyl)nonane in a designated, compatible, and

properly sealed container. Do not mix it with other waste streams.

Labeling: Clearly label the waste container with the full chemical name "3-
(Bromomethyl)nonane," and indicate the associated hazards (Flammable Liquid, Irritant).
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Storage: Store the waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated. Ensure it is stored away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[4]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a qualified chemical waste disposal company to arrange for the pickup and

disposal of the waste.

Documentation: Maintain a record of the waste disposal, including the date, quantity, and the

name of the disposal company.

Disclaimer: The information provided in this document is intended as a guide and is based on

the properties of structurally similar compounds. It is not a substitute for a formal Safety Data

Sheet. Always consult with your institution's safety officer and a professional hazardous waste

disposal company to ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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